molecular formula C11H12O3 B6176971 2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid CAS No. 1248377-65-2

2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid

Cat. No. B6176971
CAS RN: 1248377-65-2
M. Wt: 192.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid” is a chemical compound with the formula C11H10O3 . It has a molecular weight of 190.2 .


Molecular Structure Analysis

The molecular structure of “2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid” is represented by the formula C11H10O3 . It’s important to note that the exact structure can vary depending on the specific conditions and reactions involved.


Physical And Chemical Properties Analysis

This compound has a predicted density of 1.246±0.06 g/cm3, a melting point of 59-60 °C, and a predicted boiling point of 297.5±19.0 °C .

Safety and Hazards

Safety information for “2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid” suggests that it should be handled with appropriate protective equipment such as gloves and goggles. It should be used in a well-ventilated environment to avoid inhalation . It’s also classified as Acute Tox. 4 Oral according to the GHS classification .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-methoxyphenylacetic acid", "ethyl acetoacetate", "sodium ethoxide", "sulfuric acid", "sodium hydroxide", "methyl iodide", "sodium borohydride", "acetic anhydride", "pyridine", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with sodium ethoxide to form sodium enolate.", "Step 2: The sodium enolate is reacted with 4-methoxyphenylacetic acid in the presence of sulfuric acid to form 2-(4-methoxyphenyl)-3-oxobutanoic acid.", "Step 3: The 2-(4-methoxyphenyl)-3-oxobutanoic acid is decarboxylated using sodium hydroxide to form 2-(4-methoxyphenyl)-3-buten-2-olide.", "Step 4: The 2-(4-methoxyphenyl)-3-buten-2-olide is reacted with methyl iodide and sodium borohydride to form 2-(4-methoxyphenyl)-3-methylbutan-2-olide.", "Step 5: The 2-(4-methoxyphenyl)-3-methylbutan-2-olide is hydrolyzed using acetic anhydride and pyridine to form 2-(4-methoxyphenyl)-3-methylbutanoic acid.", "Step 6: The 2-(4-methoxyphenyl)-3-methylbutanoic acid is reacted with hydrochloric acid to form 2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid.", "Step 7: The 2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid is purified using sodium bicarbonate, sodium chloride, and water." ] }

CAS RN

1248377-65-2

Product Name

2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid

Molecular Formula

C11H12O3

Molecular Weight

192.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.